Cas no 105802-34-4 (Pyridine-4-carboxylic Acid;hydrobromide)

Pyridine-4-carboxylic Acid;hydrobromide structure
105802-34-4 structure
Product Name:Pyridine-4-carboxylic Acid;hydrobromide
CAS No:105802-34-4
MF:C6H6BrNO2
MW:204.021340847015
CID:1161125
PubChem ID:70347678
Update Time:2025-04-20

Pyridine-4-carboxylic Acid;hydrobromide Chemical and Physical Properties

Names and Identifiers

    • pyridine-4-carboxylic acid,hydrobromide
    • hydrobromide
    • pyridine-4-carboxylic acid
    • SCHEMBL10349733
    • Pyridine-4-carboxylic acid--hydrogen bromide (1/1)
    • 105802-34-4
    • DTXSID90741839
    • Pyridine-4-carboxylic Acid;hydrobromide
    • Inchi: 1S/C6H5NO2.BrH/c8-6(9)5-1-3-7-4-2-5;/h1-4H,(H,8,9);1H
    • InChI Key: PSUBTDWBEZCPEU-UHFFFAOYSA-N
    • SMILES: Br.OC(C1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 202.95818
  • Monoisotopic Mass: 202.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19
  • LogP: 1.73790
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd